Cas no 1182425-77-9 (2-(4-ethylphenyl)-5-fluorobenzoic Acid)

• Product Name: 2-(4-ethylphenyl)-5-fluorobenzoic Acid
• CAS No: 1182425-77-9
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• MDL: MFCD12859473
• CID: 1207713
• PubChem ID: 53211228
• Update Time: 2025-10-12

2-(4-ethylphenyl)-5-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethylphenyl)-5-fluorobenzoic Acid
• 1182425-77-9
• 2-(4-Ethylphenyl)-5-fluorobenzoic acid, 95%
• DTXSID20681259
• AKOS006082121
• 4'-Ethyl-4-fluoro[1,1'-biphenyl]-2-carboxylic acid
• MFCD12859473

• MDL： MFCD12859473
• Inchi： 1S/C15H13FO2/c1-2-10-3-5-11(6-4-10)13-8-7-12(16)9-14(13)15(17)18/h3-9H,2H2,1H3,(H,17,18)
• InChI Key： VYTWIJXVYWSPPU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 244.09
• Monoisotopic Mass: 244.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(4-ethylphenyl)-5-fluorobenzoic Acid

Comprehensive Overview of 2-(4-ethylphenyl)-5-fluorobenzoic Acid (CAS No. 1182425-77-9): Properties, Applications, and Industry Insights

2-(4-ethylphenyl)-5-fluorobenzoic Acid (CAS No. 1182425-77-9) is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its ethylphenyl and fluorobenzoic acid moieties, exhibits unique chemical properties that make it valuable for synthetic applications. With the rise of fluorinated compounds in drug discovery, this molecule is increasingly studied for its potential in modulating bioavailability and metabolic stability.

The structural features of 2-(4-ethylphenyl)-5-fluorobenzoic Acid include a benzoic acid core substituted with a fluorine atom at the 5-position and a 4-ethylphenyl group at the 2-position. This arrangement influences its lipophilicity and electronic distribution, critical factors in medicinal chemistry. Researchers often explore such fluorinated building blocks to enhance the pharmacokinetic profiles of lead compounds, addressing common challenges like CYP450 enzyme interactions and cell membrane permeability.

In recent years, the demand for high-purity intermediates like CAS 1182425-77-9 has surged, driven by trends in personalized medicine and targeted drug delivery. Analytical techniques such as HPLC and LC-MS are routinely employed to verify its purity, while NMR spectroscopy confirms structural integrity. The compound’s stability under various pH conditions also makes it a candidate for prodrug development, a hot topic in bioconjugation strategies.

Beyond pharmaceuticals, 2-(4-ethylphenyl)-5-fluorobenzoic Acid finds niche applications in material science, particularly in designing liquid crystal displays (LCDs) and organic semiconductors. Its aromatic fluorination contributes to electron-withdrawing effects, which can tune the optoelectronic properties of polymers. This aligns with the growing interest in sustainable electronics and green chemistry initiatives.

From a synthetic perspective, the preparation of CAS 1182425-77-9 typically involves palladium-catalyzed cross-coupling or nucleophilic aromatic substitution reactions. Recent advancements in flow chemistry have improved the scalability of such processes, reducing waste and energy consumption—a priority for ESG-compliant manufacturing. These innovations address frequent search queries like "eco-friendly synthesis of fluorinated aromatics" and "scalable routes to pharmaceutical intermediates."

Regulatory considerations for 2-(4-ethylphenyl)-5-fluorobenzoic Acid emphasize compliance with REACH and ICH guidelines, particularly regarding genotoxic impurity control. As the industry shifts toward QbD (Quality by Design) principles, robust analytical methods for this compound are essential. Discussions on platforms like ResearchGate often highlight its role in fragment-based drug design, reflecting its relevance in modern hit-to-lead optimization.

In conclusion, 2-(4-ethylphenyl)-5-fluorobenzoic Acid (CAS No. 1182425-77-9) represents a versatile scaffold bridging multiple disciplines. Its applications span from small-molecule therapeutics to advanced materials, resonating with current trends in precision chemistry and circular economy. Ongoing research continues to uncover novel utilities, positioning this compound as a key player in next-generation scientific innovations.